![molecular formula C9H12ClNO3S B6184208 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride CAS No. 2624135-65-3](/img/no-structure.png)
4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride
Overview
Description
4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride (IMSBH) is a synthetic compound that has been studied extensively for its potential applications in scientific research. It is a derivative of benzoic acid and is an important intermediate in the synthesis of many other compounds. IMSBH has been found to have a wide range of biochemical and physiological effects, as well as potential applications in laboratory experiments.
Scientific Research Applications
4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride has been studied extensively for its potential applications in scientific research. It has been used as a reagent in a variety of biochemical and physiological experiments, including the study of enzyme kinetics, the study of drug metabolism, and the study of the effects of drug interactions. Additionally, 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride has been used to study the effects of environmental toxins on living organisms.
Mechanism of Action
4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride is an inhibitor of enzymes, which means that it binds to the active site of the enzyme and prevents it from catalyzing the reaction. This inhibition can be reversible or irreversible, depending on the concentration of 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride used. 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride also has the ability to bind to certain proteins, which can lead to changes in their structure and function.
Biochemical and Physiological Effects
4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in drug metabolism, as well as proteins involved in signal transduction pathways. Additionally, 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride has been shown to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
The use of 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is relatively stable at room temperature. Additionally, 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride is non-toxic and has a low cost. However, there are also some limitations to its use. 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride is not very soluble in water, and it is not very stable in organic solvents. Additionally, it can be difficult to accurately measure its concentration in a solution.
Future Directions
There are several potential future directions for the use of 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride in scientific research. One potential direction is the use of 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride as a tool to study the effects of environmental toxins on living organisms. Additionally, 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride could be used to study the effects of drug interactions and to develop new drugs. Finally, 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride could be used to study the effects of protein-protein interactions and signal transduction pathways.
Synthesis Methods
4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride can be synthesized using a two-step process. The first step involves the reaction of benzoic acid with dimethyl sulfoxide (DMSO) in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces a dimethyl sulfoxide adduct of benzoic acid, which is then reacted with methyl iodide in the presence of a strong acid, such as hydrochloric acid or sulfuric acid. This reaction yields 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride as the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride' involves the reaction of 4-carboxybenzaldehyde with thiosemicarbazide to form 4-(thiosemicarbazone)benzoic acid, which is then treated with methyl iodide to form 4-{[imino(methyl)thio]methyl}benzoic acid. This compound is then oxidized with hydrogen peroxide to form the desired product, 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid, which is subsequently converted to its hydrochloride salt by treatment with hydrochloric acid." "Starting Materials": - 4-carboxybenzaldehyde - Thiosemicarbazide - Methyl iodide - Hydrogen peroxide - Hydrochloric acid "Reaction": 1. 4-carboxybenzaldehyde is reacted with thiosemicarbazide in the presence of a suitable solvent and a catalyst to form 4-(thiosemicarbazone)benzoic acid. 2. The resulting compound is then treated with methyl iodide in the presence of a base to form 4-{[imino(methyl)thio]methyl}benzoic acid. 3. This compound is then oxidized with hydrogen peroxide in the presence of a suitable catalyst to form 4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid. 4. Finally, the product is converted to its hydrochloride salt by treatment with hydrochloric acid. | |
CAS RN |
2624135-65-3 |
Product Name |
4-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoic acid hydrochloride |
Molecular Formula |
C9H12ClNO3S |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
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